Cas no 2137549-46-1 (1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane)

• Product Name: 1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane
• CAS No: 2137549-46-1
• MF: C₇H₁₁BrF₂
• MW: 213.063048601151
• CID: 5287024
• Update Time: 2025-05-20

1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2,2-difluoropropyl)cyclopropane
• Cyclopropane, 1-(bromomethyl)-1-(2,2-difluoropropyl)-
• 1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane

• Inchi： 1S/C7H11BrF2/c1-6(9,10)4-7(5-8)2-3-7/h2-5H2,1H3
• InChI Key： YFEPGXWIPWMGDV-UHFFFAOYSA-N
• SMILES： BrCC1(CC(C)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 3
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane

Research Brief on 1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane (CAS: 2137549-46-1) in Chemical Biology and Pharmaceutical Applications

The compound 1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane (CAS: 2137549-46-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique bromomethyl and difluoropropyl functional groups, has demonstrated promising potential as a versatile building block in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane as a key intermediate in the synthesis of novel covalent inhibitors targeting cysteine proteases. The researchers utilized its electrophilic bromomethyl group to achieve selective modification of active-site cysteine residues, leading to potent and irreversible inhibition. The difluoropropyl moiety was found to enhance metabolic stability, addressing a common challenge in protease inhibitor development.

In parallel research, this compound has been investigated for its potential in fluorine-containing drug design. The presence of difluoropropyl group offers distinct advantages in terms of lipophilicity modulation and membrane permeability, as demonstrated in a recent ACS Medicinal Chemistry Letters publication. The study reported improved blood-brain barrier penetration of CNS-targeting compounds when 1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane was incorporated into their molecular architecture.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Nature Communications paper described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the bromomethyl group while preserving the cyclopropane ring integrity. This advancement has opened new avenues for creating diverse molecular libraries for high-throughput screening in drug discovery programs.

From a safety and pharmacokinetic perspective, preliminary ADME studies of derivatives containing this scaffold have shown favorable profiles. The cyclopropane ring contributes to metabolic stability while the fluorine atoms help fine-tune electronic properties. Current research efforts are focused on optimizing the balance between reactivity and stability for specific therapeutic applications.

Looking forward, 1-(Bromomethyl)-1-(2,2-difluoropropyl)cyclopropane continues to be a valuable tool in medicinal chemistry. Its unique combination of structural features makes it particularly suitable for fragment-based drug discovery and the development of covalent drugs. Ongoing research is exploring its potential in targeted protein degradation strategies and as a building block for PROTAC molecules.